Cas no 478519-05-0 (L-Glucose-2-13C)

• Product name: L-Glucose-2-13C
• CAS No: 478519-05-0
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 931500

L-Glucose-2-13C Chemical and Physical Properties

Names and Identifiers

• l-[2-13c]glucose
• L-Glucose-2-13C

Additional information on L-Glucose-2-13C

Introduction to L-Glucose-2-13C (CAS No. 478519-05-0)

L-Glucose-2-13C, a stable isotope labeled compound with the chemical formula C₆H₁₂O₆ and a CAS number 478519-05-0, is a valuable tool in the field of biochemical research and pharmaceutical development. This 13C-labeled glucose derivative is particularly significant due to its ability to serve as a substrate in metabolic studies, enabling researchers to trace metabolic pathways with high precision. The incorporation of the 13C isotope at the second carbon position allows for detailed analysis of glucose metabolism, making it an indispensable reagent in both academic and industrial laboratories.

The use of L-Glucose-2-13C has gained prominence in recent years, driven by advancements in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry techniques. These methodologies allow for the detailed characterization of metabolic processes in cells and organisms. The 13C-labeled glucose can be utilized to study the dynamics of glycolysis, the citric acid cycle, and other key metabolic pathways. By tracking the movement of the 13C label, researchers can gain insights into the efficiency and regulation of these pathways, which is crucial for understanding diseases such as diabetes, obesity, and cancer.

Recent studies have highlighted the importance of L-Glucose-2-13C in understanding the metabolic responses of cells to different nutritional states. For instance, a study published in the journal Metabolism demonstrated that 13C-labeled glucose could be used to monitor changes in glycolytic flux in liver cells under fasting and feeding conditions. The findings revealed that the rate of glycolysis was significantly higher during feeding compared to fasting, providing new insights into the regulation of energy metabolism.

In addition to its utility in metabolic studies, L-Glucose-2-13C has found applications in drug development. The compound can be used as an internal standard in NMR spectroscopy to quantify other metabolites in complex biological samples. This capability is particularly valuable in clinical settings where precise measurement of metabolites is essential for diagnosing and monitoring diseases. Furthermore, the 13C label can be used to study drug metabolism, allowing researchers to identify pathways by which drugs are broken down and eliminated from the body.

The synthesis of L-Glucose-2-13C involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Typically, glucose is first functionalized at the second carbon position using isotopic labeling techniques. Advanced methods such as enzymatic synthesis or chemical modification have been employed to achieve this goal. The resulting product is then purified through various chromatographic techniques to remove any impurities, ensuring that it meets the stringent requirements for biochemical research.

The demand for L-Glucose-2-13C has been increasing steadily over the past decade, reflecting its growing importance in scientific research. Suppliers specializing in isotopically labeled compounds have been investing in production capabilities to meet this demand. These companies often offer a range of labeled compounds, including other sugars and amino acids, tailored to specific research needs. The availability of high-quality L-Glucose-2-13C ensures that researchers can conduct their experiments with confidence, knowing that they have access to reliable and consistent reagents.

The future prospects for L-Glucose-2-13C are promising, with ongoing research exploring new applications and methodologies. As NMR and mass spectrometry technologies continue to evolve, the ability to analyze complex biological samples with greater precision will only enhance the utility of this compound. Additionally, advancements in metabolic modeling will allow researchers to integrate data generated from 13C-labeled glucose studies, leading to a deeper understanding of biological systems.

In conclusion, L-Glucose-2-13C (CAS No. 478519-05-0) is a versatile and valuable tool in biochemical research and pharmaceutical development. Its ability to trace metabolic pathways with high precision makes it an indispensable reagent for studying energy metabolism, drug metabolism, and other critical biological processes. As scientific understanding continues to advance, the importance of this compound will undoubtedly grow, driving further innovation and discovery.